Cas no 622402-34-0 (Benzaldehyde, 4-(2-amino-4-pyridinyl)-)

• Product Name: Benzaldehyde, 4-(2-amino-4-pyridinyl)-
• CAS No: 622402-34-0
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 4073611
• PubChem ID: 21912854
• Update Time: 2025-10-22

Benzaldehyde, 4-(2-amino-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2-amino-4-pyridinyl)-
• 4-(2-amino-4-pyridinyl)Benzaldehyde
• DA-04338
• 622402-34-0
• 4-(2-aminopyridin-4-yl)benzaldehyde
• SCHEMBL5250431
• ZFWUINFXVDXURB-UHFFFAOYSA-N

• Inchi： 1S/C12H10N2O/c13-12-7-11(5-6-14-12)10-3-1-9(8-15)2-4-10/h1-8H,(H2,13,14)
• InChI Key： ZFWUINFXVDXURB-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2C=CN=C(N)C=2)C=C1

Computed Properties

• Exact Mass: 198.079312947Da
• Monoisotopic Mass: 198.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56Ų

Additional information on Benzaldehyde, 4-(2-amino-4-pyridinyl)-

Comprehensive Overview of Benzaldehyde, 4-(2-amino-4-pyridinyl)- (CAS No. 622402-34-0)

Benzaldehyde, 4-(2-amino-4-pyridinyl)- (CAS No. 622402-34-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzaldehyde core and amino-pyridine substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining aromatic and heterocyclic components, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 4-(2-amino-4-pyridinyl)benzaldehyde has surged due to its role in developing novel therapeutics. Researchers are particularly interested in its potential as a precursor for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's amino-pyridine moiety enhances its binding affinity to biological targets, a feature highly sought after in medicinal chemistry. This aligns with the growing trend of precision medicine and targeted drug delivery, topics frequently searched in scientific databases and AI-driven platforms.

From a synthetic chemistry perspective, Benzaldehyde, 4-(2-amino-4-pyridinyl)- exemplifies the convergence of green chemistry principles and high-efficiency catalysis. Modern synthetic routes emphasize minimizing waste and optimizing yield, addressing the industry's shift toward sustainable practices. This resonates with global discussions on environmentally friendly synthesis, a hot topic in academic and industrial forums. The compound's stability under mild conditions further enhances its appeal for scalable production.

The analytical characterization of 622402-34-0 involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, a critical factor for regulatory compliance in pharmaceutical applications. Searches for analytical validation and QC protocols for heterocyclic compounds have spiked, reflecting the industry's emphasis on reproducibility and safety. This compound's well-documented spectral data also supports its adoption in high-throughput screening platforms.

Beyond pharmaceuticals, 4-(2-amino-4-pyridinyl)benzaldehyde finds utility in material science, particularly in designing organic semiconductors and photoactive materials. Its conjugated system enables electron delocalization, a property exploited in optoelectronic devices. With the rise of flexible electronics and wearable technology, this compound's relevance in cutting-edge applications continues to grow. Patent filings and academic publications frequently highlight its role in next-generation material innovations.

Supply chain dynamics for CAS 622402-34-0 reflect broader trends in specialty chemicals distribution. Suppliers increasingly emphasize just-in-time delivery and custom synthesis to meet diverse R&D needs. This responsiveness aligns with search trends for on-demand chemical sourcing and bespoke intermediates, underscoring the compound's niche market importance. Regulatory documentation, including COA (Certificate of Analysis) and MSDS, is meticulously maintained to facilitate global trade.

Future research directions for Benzaldehyde, 4-(2-amino-4-pyridinyl)- may explore its enantioselective transformations or hybrid scaffold designs. Such advancements would cater to the rising interest in chiral auxiliaries and multifunctional ligands, frequently queried in computational chemistry circles. Collaborative efforts between academia and industry could unlock new applications, reinforcing this compound's position as a cornerstone in modern synthetic chemistry.